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Compound of Interest

Compound Name: Myristic acid-d3

Cat. No.: B1602346 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical state and solubility of

Myristic acid-d3 (tetradecanoic-14,14,14-d3 acid). As a deuterated analog of myristic acid, it

serves as a valuable tool in metabolic research, pharmacokinetic studies, and as an internal

standard for mass spectrometry-based quantification of myristic acid.

Note on Data: Specific experimental data for the physical and chemical properties of Myristic
acid-d3 is not readily available in the public domain. However, the substitution of three

hydrogen atoms with deuterium at the terminal methyl group is expected to have a negligible

impact on the bulk physical properties such as melting point, boiling point, and solubility.

Therefore, the data presented in this guide is that of unlabeled myristic acid, which serves as a

very close and reliable approximation for Myristic acid-d3.

Physical Properties
Myristic acid-d3 is anticipated to be a white, crystalline solid at room temperature, similar to its

non-deuterated counterpart.[1] It possesses a faint, waxy, or oily odor.[2][3]

Table 1: Physical Properties of Myristic Acid
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Property Value Reference

Molecular Formula C₁₄H₂₅D₃O₂ N/A

Molecular Weight 231.4 g/mol N/A

Melting Point 52-54 °C [2][4]

Boiling Point 250 °C at 100 mmHg [2]

Density 0.862 g/cm³ at 60 °C N/A

pKa ~4.9 N/A

Solubility Profile
The solubility of Myristic acid-d3 is dictated by its long hydrophobic carbon chain and the

polar carboxylic acid head group. It is practically insoluble in water but demonstrates good

solubility in a range of organic solvents.[5][6]

Table 2: Solubility of Myristic Acid

Solvent Solubility Reference

Water <0.1 g/100 mL at 18 °C [2]

Ethanol Soluble [2][5]

Dimethylformamide (DMF) ~15 mg/mL [7]

Dimethyl sulfoxide (DMSO) ~12 mg/mL [7]

Chloroform Soluble [2][5]

Ether Soluble [2][5]

Experimental Protocols
The following outlines a general methodology for determining the solubility of a compound like

Myristic acid-d3.
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Protocol: Determination of Solubility by the Shake-Flask Method

Preparation of Saturated Solution: An excess amount of Myristic acid-d3 is added to a

known volume of the solvent of interest in a sealed container (e.g., a screw-cap vial).

Equilibration: The mixture is agitated at a constant temperature for a prolonged period (e.g.,

24-48 hours) to ensure equilibrium is reached and the solution is saturated. A shaker or

rotator is typically used for this purpose.

Phase Separation: The undissolved solid is separated from the saturated solution by

centrifugation or filtration. Care must be taken to avoid any temperature changes during this

step that could alter the solubility.

Quantification: The concentration of Myristic acid-d3 in the clear, saturated solution is

determined using a suitable analytical technique, such as gas chromatography-mass

spectrometry (GC-MS) or liquid chromatography-mass spectrometry (LC-MS), often using a

calibration curve prepared with known concentrations of the compound.

Calculation: The solubility is then expressed in terms of mass per unit volume (e.g., mg/mL)

or molarity.

Visualization of Solubility
The following diagram illustrates the general solubility characteristics of Myristic acid-d3 in

different classes of solvents.
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Solubility Profile of Myristic Acid-d3
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Caption: Solubility of Myristic Acid-d3 in different solvent classes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1602346#physical-state-and-solubility-of-myristic-
acid-d3]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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